Cas no 2958-62-5 (2,4,6-Trimethylphenyl isocyanate)

2,4,6-Trimethylphenyl isocyanate Properties

Names and Identifiers

• 2,4,6-Trimethylphenyl isocyanate
• Mesityl isocyanate
• 2-isocyanato-1,3,5-trimethylbenzene
• 2,4,6-trimethylbenzenisocyanate
• 2-isocyanato-1,3,5-trimethyl-benzene
• misityl isocyanate
• W-200288
• AS-0215
• 2-isocyanato-1, 3, 5-trimethylbenzene
• Mesitylene triisocyanate
• AKOS000197555
• SCHEMBL1192169
• 2958-62-5
• FT-0609906
• EN300-146984
• Benzene, 2-isocyanato-1,3,5-trimethyl-
• MFCD00019909
• DTXSID00344234
• 2,4,6-Trimethylphenyl isocyanate, 99%
• 1-Isocyanato-2,4,6-trimethyl-benzene
• GEO-02422
• 2-Isocyanato-1,3,5-trimethylbenzene #
• 2,4,6-Trimethylphenylisocyanate
• DTXCID10295309
• G77445
• SY062162
• +Expand

• MDL： MFCD00019909
• InChIKey： HJHZRZFONUPQAA-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H11NO/c1-7-4-8(2)10(11-6-12)9(3)5-7/h4-5H,1-3H3
• SMILES： CC1=CC(=C(C(=C1)C)N=C=O)C
• BRN： 2085601

Computed Properties

• Exact Mass: 161.08400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 161.084063974g/mol
• Heavy Atom Count: 12
• Complexity: 184
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.8
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 29.4Ų

Experimental Properties

• LogP: 2.57910
• PSA: 29.43000
• Refractive Index: 1.513
• Water Partition Coefficient: It hydrolyzes in water.
• Boiling Point: 218-220°C
• Melting Point: 44-48 °C (lit.)
• Vapor Pressure: 0.0±0.5 mmHg at 25°C
• Flash Point: Fahrenheit: 219.2 ° f
  Celsius: 104 ° c
  
• Color/Form: Not available
• Solubility: Not available
• Sensitiveness: Moisture Sensitive
• Density: 1.0±0.1 g/cm3

2,4,6-Trimethylphenyl isocyanate Security Information

• Symbol: GHS05 GHS07
• WGK Germany：3
• Safety Term：6.1
• Safety Instruction： S23-S26-S36/37/39-S45
• Packing Group：II
• Packing Group：II
• Risk Phrases：R23/25; R36/37/38; R42
• Hazard Level：6.1
• Dangerous goods sign： Xn
• Hazardous Material transportation number：UN 2811
• Hazard Statement： H302-H318
• Warning Statement： P280-P305+P351+P338
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• PackingGroup：II
• Risk Phrases： 22-36
• Signal Word：Danger
• HazardClass：6.1

2,4,6-Trimethylphenyl isocyanate Customs Data

• HS CODE：2929109000
• Customs Data：

  China Customs Code:

  2929109000

  Overview:

  2929109000. Other isocyanates. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2929109000. other isocyanates. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%